Cas no 306977-82-2 (1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE)

• Product Name: 1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE
• CAS No: 306977-82-2
• MF: C₂₆H₂₅ClN₂
• MW: 400.943105459213
• CID: 5269724
• Update Time: 2025-05-25

1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE
• 1-[(4-tert-butylphenyl)methyl]-2-[(E)-2-(4-chlorophenyl)ethenyl]-1H-1,3-benzodiazole
• 1H-Benzimidazole, 2-[2-(4-chlorophenyl)ethenyl]-1-[[4-(1,1-dimethylethyl)phenyl]methyl]-

• Inchi： 1S/C26H25ClN2/c1-26(2,3)21-13-8-20(9-14-21)18-29-24-7-5-4-6-23(24)28-25(29)17-12-19-10-15-22(27)16-11-19/h4-17H,18H2,1-3H3
• InChI Key： IZIHJFWEDHMHPZ-UHFFFAOYSA-N
• SMILES： C1(C=CC2=CC=C(Cl)C=C2)N(CC2=CC=C(C(C)(C)C)C=C2)C2=CC=CC=C2N=1

Additional information on 1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE

Comprehensive Overview of 1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE (CAS No. 306977-82-2)

The compound 1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE (CAS No. 306977-82-2) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a tert-butyl benzyl group and a chlorostyryl moiety, this molecule exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and advanced material applications.

In recent years, researchers have focused on benzimidazole-based compounds due to their diverse biological activities and potential therapeutic applications. The presence of the 4-chlorostyryl group in this particular derivative enhances its electronic properties, which is particularly relevant in the development of organic electronic materials and fluorescent probes. This aligns with current trends in green chemistry and sustainable material development, topics that consistently rank high in scientific literature searches.

The tert-butyl substituent in 1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE contributes to increased lipophilicity, a property that pharmaceutical researchers frequently investigate when optimizing drug-like molecules for improved bioavailability. This characteristic makes the compound particularly interesting for studies involving blood-brain barrier penetration and CNS-targeted therapeutics, areas that generate substantial search traffic in medicinal chemistry databases.

From a synthetic chemistry perspective, the preparation of 306977-82-2 involves interesting heterocyclic formation and cross-coupling reactions, techniques that remain highly searched topics among organic chemistry students and professionals. The compound's structural complexity provides an excellent case study for advanced organic synthesis methodologies, particularly in the context of regioselective functionalization of benzimidazole cores.

In materials science applications, the conjugated system formed by the benzimidazole-chlorostyryl structure offers potential for optoelectronic applications. This aligns with growing interest in organic semiconductors and OLED materials, as evidenced by increasing search volumes for these terms in scientific databases. The compound's photophysical properties may be tunable through modifications to its aromatic system, making it a candidate for molecular engineering studies.

Quality control and analytical characterization of 1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These analytical methods represent consistently high-search-volume topics in chemical analysis forums, reflecting the compound's relevance to current analytical chemistry practices. The chlorine atom in its structure provides a useful handle for various spectroscopic detection methods.

Recent patent literature reveals growing interest in benzimidazole derivatives similar to 306977-82-2 for various applications, though specific uses are often protected by intellectual property. This has led to increased searches for "benzimidazole patent applications" and "heterocyclic compound innovations" in professional chemistry circles. The compound's structural features make it a valuable scaffold for medicinal chemistry exploration, particularly in areas addressing age-related diseases and metabolic disorders.

Environmental fate studies of such compounds have become increasingly important, with search trends showing rising interest in "benign by design" chemicals. While 1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE is primarily used in research settings, its biodegradation potential and ecotoxicological profile represent important considerations that align with current green chemistry principles.

The compound's crystalline properties have also attracted attention from researchers studying molecular packing and crystal engineering. These areas have seen increased search activity due to their relevance in pharmaceutical solid-state chemistry and materials science. The tert-butyl group may influence the compound's supramolecular arrangement, making it an interesting subject for X-ray crystallography studies.

In conclusion, 1-[4-(TERT-BUTYL)BENZYL]-2-(4-CHLOROSTYRYL)-1H-1,3-BENZIMIDAZOLE (CAS No. 306977-82-2) represents a versatile chemical entity with applications spanning multiple scientific disciplines. Its unique structural features continue to inspire research across drug discovery, material science, and analytical chemistry, addressing many current scientific priorities and frequently searched topics in the chemical sciences.